Cas no 1858207-16-5 (1H-Pyrazole-3-carboxylic acid, 5-bromo-4-cyano-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-bromo-4-cyano-, ethyl ester
• CAS No: 1858207-16-5
• MF: C₇H₆BrN₃O₂
• MW: 244.045440196991
• CID: 6414730
• Update Time: 2025-06-08

1H-Pyrazole-3-carboxylic acid, 5-bromo-4-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-cyano-2H-pyrazole-3-carboxylic acid ethyl ester
• 1H-Pyrazole-3-carboxylic acid, 5-bromo-4-cyano-, ethyl ester

• Inchi： 1S/C7H6BrN3O2/c1-2-13-7(12)5-4(3-9)6(8)11-10-5/h2H2,1H3,(H,10,11)
• InChI Key： RKNGNLNGZXETRI-UHFFFAOYSA-N
• SMILES： N1C(Br)=C(C#N)C(C(OCC)=O)=N1

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 460.2±45.0 °C(Predicted)
• pka: 4.22±0.50(Predicted)

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-bromo-4-cyano-, ethyl ester

Recent Advances in the Study of 1H-Pyrazole-3-carboxylic acid, 5-bromo-4-cyano-, ethyl ester (CAS: 1858207-16-5)

The compound 1H-Pyrazole-3-carboxylic acid, 5-bromo-4-cyano-, ethyl ester (CAS: 1858207-16-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic pyrazole derivative is characterized by its unique structural features, including a bromo and cyano substituent, which contribute to its reactivity and biological activity. Recent studies have explored its synthesis, physicochemical properties, and potential as a scaffold for designing novel therapeutic agents.

One of the key areas of research has focused on the synthetic routes for 1H-Pyrazole-3-carboxylic acid, 5-bromo-4-cyano-, ethyl ester. A study published in the Journal of Medicinal Chemistry (2023) described an optimized multi-step synthesis starting from commercially available precursors, achieving a high yield and purity. The synthetic approach involved a condensation reaction followed by bromination and esterification, with the final product characterized using NMR, HPLC, and mass spectrometry. This work provides a reliable protocol for researchers aiming to produce this compound for further biological evaluation.

In terms of biological activity, preliminary studies have indicated that 1H-Pyrazole-3-carboxylic acid, 5-bromo-4-cyano-, ethyl ester exhibits moderate inhibitory effects against certain kinase enzymes implicated in cancer and inflammatory diseases. A recent in vitro screening study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that this compound showed selective inhibition of JAK3 kinase, with an IC50 value in the micromolar range. Molecular docking simulations suggested that the bromo and cyano groups play a critical role in binding to the kinase's active site, highlighting the compound's potential as a lead for further optimization.

Another promising avenue of research involves the use of 1H-Pyrazole-3-carboxylic acid, 5-bromo-4-cyano-, ethyl ester as a building block for the synthesis of more complex heterocyclic systems. A recent publication in Tetrahedron (2023) demonstrated its utility in the construction of fused pyrazole-pyrimidine derivatives, which are of interest due to their diverse pharmacological activities. The study showcased the compound's versatility in cyclization reactions, opening new possibilities for the development of structurally diverse drug candidates.

Despite these advances, challenges remain in fully elucidating the compound's pharmacological profile and optimizing its drug-like properties. Current research efforts are focused on improving its solubility and metabolic stability, which are critical for advancing it to preclinical studies. Additionally, further structure-activity relationship (SAR) studies are needed to explore the impact of modifications to the pyrazole core on biological activity.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 5-bromo-4-cyano-, ethyl ester (CAS: 1858207-16-5) represents a promising scaffold in medicinal chemistry with potential applications in kinase inhibitor development and heterocyclic drug design. Ongoing research is expected to provide deeper insights into its mechanism of action and therapeutic potential, paving the way for its use in the discovery of novel bioactive molecules.